Cas no 676449-35-7 (1H-Isoindole-1,3(2H)-dione, 5,6-bis[3-(trifluoromethyl)phenyl]-)

1H-Isoindole-1,3(2H)-dione, 5,6-bis[3-(trifluoromethyl)phenyl]- structure
676449-35-7 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 5,6-bis[3-(trifluoromethyl)phenyl]-
CAS No:676449-35-7
MF:C22H11F6NO2
MW:435.318666696548
CID:1720552
PubChem ID:71374795
Update Time:2025-04-21

1H-Isoindole-1,3(2H)-dione, 5,6-bis[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 5,6-bis[3-(trifluoromethyl)phenyl]-
    • 5,6-bis[3-(trifluoromethyl)phenyl]isoindole-1,3-dione
    • 5,6-Bis[3-(trifluoromethyl)phenyl]-1H-isoindole-1,3(2H)-dione
    • 676449-35-7
    • DTXSID30797557
    • Inchi: 1S/C22H11F6NO2/c23-21(24,25)13-5-1-3-11(7-13)15-9-17-18(20(31)29-19(17)30)10-16(15)12-4-2-6-14(8-12)22(26,27)28/h1-10H,(H,29,30,31)
    • InChI Key: VSRVTOHMAPHZTM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1=CC2C(NC(C=2C=C1C1C=CC=C(C(F)(F)F)C=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 435.06943
  • Monoisotopic Mass: 435.06939757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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